Cas no 67762-83-8 (Siloxanes and Silicones, di-Me, Me stearyl)

• Product Name: Siloxanes and Silicones, di-Me, Me stearyl
• CAS No: 67762-83-8
• MF: C₃₇H₈₄O₃Si₄
• MW: 689.403076171875
• MDL: MFCD29067213
• CID: 507519
• PubChem ID: 121235850
• Update Time: 2025-09-28

Siloxanes and Silicones, di-Me, Me stearyl Chemical and Physical Properties

Names and Identifiers

• Siloxanes and Silicones, di-Me, Me stearyl
• ALKYLMETHYL
• DIMETHYLSILOXANE COPOLYMER
• dimethyl-(methyl-octacosyl-trimethylsilyloxysilyl)oxy-trimethylsilyloxysilane
• 67762-83-8
• MFCD29067213
• OCTADECYLMETHYLSILOXANE, DIMETHYLSILOXANE COPOLYMER
• (27-33% OCTADECYLMETHYLSILOXANE)-(DIMETHYLSILOXANE) COPOLYMER 20-50 cSt
• CWTMMKOHEGZHGQ-UHFFFAOYSA-N

• MDL： MFCD29067213
• Inchi： 1S/C37H84O3Si4/c1-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33-34-35-36-37-44(10,39-42(5,6)7)40-43(8,9)38-41(2,3)4/h11-37H2,1-10H3
• InChI Key： CWTMMKOHEGZHGQ-UHFFFAOYSA-N
• SMILES： [Si](C)(CCCCCCCCCCCCCCCCCCCCCCCCCCCC)(O[Si](C)(C)C)O[Si](C)(C)O[Si](C)(C)C

Computed Properties

• Exact Mass: 688.54975267g/mol
• Monoisotopic Mass: 688.54975267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 44
• Rotatable Bond Count: 33
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 0,89 g/cm3
• Melting Point: 40°C
• Refractive Index: 1.440

Siloxanes and Silicones, di-Me, Me stearyl Security Information

• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Siloxanes